Cas no 1071524-22-5 (3-Pyridinesulfonic acid, 2-amino-5-bromo-)

• Product Name: 3-Pyridinesulfonic acid, 2-amino-5-bromo-
• CAS No: 1071524-22-5
• MF: C₅H₅BrN₂O₃S
• MW: 253.073798894882
• CID: 2140416
• Update Time: 2023-11-19

3-Pyridinesulfonic acid, 2-amino-5-bromo- Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-bromopyridine-3-sulfonic acid
• XFEUCMSMNHQVAJ-UHFFFAOYSA-N
• CID 86647825
• 3-Pyridinesulfonic acid, 2-amino-5-bromo-

• Inchi： 1S/C5H5BrN2O3S/c6-3-1-4(12(9,10)11)5(7)8-2-3/h1-2H,(H2,7,8)(H,9,10,11)
• InChI Key： XFEUCMSMNHQVAJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)S(=O)(=O)O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 250
• Topological Polar Surface Area: 102

Experimental Properties

• Density: 2.042±0.06 g/cm3(Predicted)
• pka: -2.44±0.50(Predicted)